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Compound of Interest

3-Bromo-2-hydroxy-4-
Compound Name:

methoxybenzaldehyde

Cat. No.: B8781944

2-Bromo-3-hydroxy-4-methoxybenzaldehyde (2-
Bromo-isovanillin)

2-Bromo-3-hydroxy-4-methoxybenzaldehyde, also known as 2-Bromo-isovanillin, is a
significant derivative of isovanillin.[2] Its primary importance lies in its role as a versatile
precursor for the synthesis of various complex molecules.[2][3]

Synthesis

The most common method for the synthesis of 2-Bromo-3-hydroxy-4-methoxybenzaldehyde is
the direct bromination of 3-hydroxy-4-methoxybenzaldehyde (isovanillin).[2][4]

Experimental Protocol: Synthesis of 2-Bromo-3-hydroxy-4-methoxybenzaldehyde from
Isovanillin[4]

e Materials:
o Isovanillin (3-hydroxy-4-methoxybenzaldehyde) (76.1 g, 0.5 mol)
o Chloroform (950 mL total)

o Bromine (27.3 mL, 0.5 mol)
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o Water

e Procedure:

o Suspend Isovanillin (76.1 g) in 750 mL of chloroform in a reaction vessel.

o Cool the suspension to 0°C using an ice bath.

o Slowly add a solution of bromine (27.3 mL) in 200 mL of chloroform to the cooled

suspension.

o After the addition is complete, add water to the reaction mixture.

o The desired product, 2-bromo-3-hydroxy-4-methoxybenzaldehyde, will precipitate and can

be collected.

hvsicochemical .

Property Value Reference
CAS Number 2973-58-2 [3][5][6]
Molecular Formula C8H7Bro3 [31[5][6]
Molecular Weight 231.04 g/mol [31[5][6]
Melting Point 202-207 °C (lit.) [3][5]16]
Boiling Point 289.5+35.0 °C (Predicted) [2]

Density 1.653+0.06 g/cm3 (Predicted) [2]
Appearance White to light yellow solid [3]

B Dichloromethane, Ethyl
Solubility Acetat
cetate

[2]

Synthetic Pathway
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Synthesis of 2-Bromo-3-hydroxy-4-methoxybenzaldehyde.

5-Bromo-2-hydroxy-3-methoxybenzaldehyde (5-
Bromo-o-vanillin)

5-Bromo-2-hydroxy-3-methoxybenzaldehyde is another important isomer, derived from o-
vanillin. It is utilized in the synthesis of various compounds, including ailanthoidol and
benzimidazole-based ligands.[7][8]

Synthesis

This compound is synthesized through the bromination of o-vanillin in the presence of sodium
acetate and acetic acid.[7][9]

Experimental Protocol: Synthesis of 5-Bromo-2-hydroxy-3-methoxybenzaldehyde from o-
vanillin[7][9]

e Materials:
o o-vanillin (2-hydroxy-3-methoxybenzaldehyde) (4.0 g, 0.026 mol)

o Acetic acid (80 mL)
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o Sodium acetate (2.37 g, 0.029 mol)
o Bromine (1.49 mL, 0.029 mol)

o Water

o Dichloromethane

o Brine

o Anhydrous magnesium sulfate

e Procedure:
o Dissolve o-vanillin (4.0 g) in acetic acid (80 mL) in a reaction flask.
o Add sodium acetate (2.37 g) at 0°C.
o Slowly add bromine (1.49 mL) dropwise to the mixture.
o Stir the reaction mixture at room temperature for 30 minutes.

o Upon completion, add water (100 mL) and extract the aqueous phase with
dichloromethane (3 x 80 mL).

o Combine the organic phases and wash sequentially with water (100 mL) and brine (50
mL).

o Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced
pressure to obtain the crude product.

o The crude product can be purified by column chromatography.

Physicochemical Properties
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Property Value Reference
CAS Number 5034-74-2 [8]
Molecular Formula C8H7Bro3 [8]
Molecular Weight 231.04 g/mol [8]
Melting Point 125-127 °C (lit.) [8]
Appearance Yellow solid [7]
Assay 97% [8]

Synthetic Pathway

o-Vanillin
(2-hydroxy-3-methoxybenzaldehyde)

Br2, Sodium Acetate
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Bromination at 0°C to RT
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Click to download full resolution via product page
Synthesis of 5-Bromo-2-hydroxy-3-methoxybenzaldehyde.

Biological Activities and Applications

Brominated hydroxy-methoxybenzaldehydes and their derivatives have garnered interest for
their potential biological activities. Research has indicated that these compounds may possess
antioxidant and anticancer properties.[3][10] Specifically, derivatives have been shown to
ameliorate oxidative damage in cell lines by reducing reactive oxygen species (ROS) and
increasing the expression of antioxidant proteins.[10]
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Furthermore, these compounds are valuable starting materials in the total synthesis of several
natural products.[2][6] For instance, 2-Bromo-3-hydroxy-4-methoxybenzaldehyde is a key
intermediate in the synthesis of pareitropone, denbinobin, and (x)-codeine.[2][6]

Role as a Synthetic Precursor
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Role as a precursor in natural product synthesis.

Conclusion

While the specific history of 3-Bromo-2-hydroxy-4-methoxybenzaldehyde remains elusive in
the current scientific literature, its isomers, 2-Bromo-3-hydroxy-4-methoxybenzaldehyde and 5-
Bromo-2-hydroxy-3-methoxybenzaldehyde, are well-characterized compounds with established
synthetic protocols. Their significance as versatile intermediates in organic synthesis,
particularly for natural products and potentially bioactive molecules, underscores the
importance of this class of compounds. Further research may yet uncover the history and
potential applications of the lesser-known isomer, but for now, the focus remains on its more
accessible and widely used counterparts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://chemdad.com/index.php?c=article&id=31679
https://www.sigmaaldrich.com/TW/zh/product/aldrich/478075
https://chemdad.com/index.php?c=article&id=31679
https://www.sigmaaldrich.com/TW/zh/product/aldrich/478075
https://www.benchchem.com/product/b8781944?utm_src=pdf-body-img
https://www.benchchem.com/product/b8781944?utm_src=pdf-body
https://www.benchchem.com/product/b8781944?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8781944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. PubChemlLite - 3-bromo-2-hydroxy-4-methoxybenzaldehyde (C8H7BrO3)
[pubchemlite.lcsb.uni.lu]

2. 2-BROMO-3-HYDROXY-4-METHOXYBENZALDEHYDE Three Chongging Chemdad Co.
, Ltd [chemdad.com]

3. Buy 2-Bromo-3-hydroxy-4-methoxybenzaldehyde | 2973-58-2 [smolecule.com]
4. prepchem.com [prepchem.com]

5.2-70%-3-E FOF-4-X FFIRUOXTILFE K 97% | Sigma-Aldrich
[sigmaaldrich.com]

6. 2-)R-3-RE-4-FFEFXFE 97% | Sigma-Aldrich [sigmaaldrich.com]

7. 5-BROMO-2-HYDROXY-3-METHOXYBENZALDEHYDE | 5034-74-2 [chemicalbook.com]
8. 5-jR-2-RE-3-FFEFFE 97% | Sigma-Aldrich [sigmaaldrich.com]

9. scielo.br [scielo.br]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [discovery and history of 3-Bromo-2-hydroxy-4-
methoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8781944+#discovery-and-history-of-3-bromo-2-
hydroxy-4-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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